3-(4-Aminophenyl)-2-carbomethoxypropanoic acid methyl ester

• Molecular Formula: C12H15NO4
• Molecular Weight: 237.25 g/mol
• IUPAC Name: dimethyl 2-[(4-aminophenyl)methyl]propanedioate
• InChI: InChI=1S/C12H15NO4/c1-16-11(14)10(12(15)17-2)7-8-3-5-9(13)6-4-8/h3-6,10H,7,13H2,1-2H3
• InChI Key: LKIZAAXGADAYAX-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C(CC1=CC=C(C=C1)N)C(=O)OC

Description

3-(4-Aminophenyl)-2-carbomethoxypropanoic acid methyl ester is a useful research compound. Its molecular formula is C12H15NO4 and its molecular weight is 237.25 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

The compound 2-carbomethoxy-3-(4-nitrophenyl)propanoic acid methyl ester (p-nitrobenzylmalonate dimethyl ester) (2.00 g, 7.55 mmole) was dissolved in 70 mL of ethyl acetate containing 5 percent palladium on carbon (1.0 g; Aldrich Chemical Company) catalyst and was hydrogenated in a Parr shaker employing 50 psig of hydrogen at 22° C. Hydrogen uptake was rapid (15 minutes) and the mixture was maintained under hydrogen pressure for another 3 hrs. The pressure vessel was vented and flushed with nitrogen (N2). The suspension was filtered through a pad of celite and the solvent was removed in vacuo using a rotary evaporator to provide 3-(4-aminophenyl)-2-carbomethoxypropanoic acid methyl ester (p-aminobenzylmalonate dimethyl ester) (1.76 g, 7.41 mmole) as a light yellow oil in 98 percent yield. The structure was confirmed by 1H nuclear magnetic resonance (PMR) and 13C nuclear magnetic resonance (CMR) as well as mass spectroscopy (MS) spectral analysis.